Cas no 2171674-63-6 (3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol)

• Product Name: 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol
• CAS No: 2171674-63-6
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6492272
• PubChem ID: 165764309
• Update Time: 2025-07-08

3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol
• 2171674-63-6
• EN300-1647481

• Inchi： 1S/C11H23NO2/c1-8(2)10(5,12)11(13)6-9(3,4)14-7-11/h8,13H,6-7,12H2,1-5H3
• InChI Key： QYLCLJITSYIQGJ-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C(C)(C(C)C)N)O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol

Recent Advances in the Study of 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol (CAS: 2171674-63-6)

The compound 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol (CAS: 2171674-63-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolane and amino-methylbutane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the synthesis and optimization of 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. A recent study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis protocol that achieved a high yield of the compound, with minimal by-products. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of biological activity, preliminary studies have indicated that 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol exhibits notable interactions with specific cellular targets. For instance, it has been shown to modulate the activity of certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its possible role as an antimicrobial or anticancer agent.

Despite these promising findings, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic efficacy. Ongoing research aims to address these gaps through advanced computational modeling, in vitro assays, and in vivo studies. The integration of these approaches is expected to provide a comprehensive understanding of the compound's potential and limitations.

In conclusion, 3-(2-amino-3-methylbutan-2-yl)-5,5-dimethyloxolan-3-ol (CAS: 2171674-63-6) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and promising biological activities make it a candidate for further development into therapeutic agents. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate findings into clinical applications.